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A Comparative Guide to PCTFE and PEEK for
Cryogenic Applications

In the demanding environments of cryogenic applications, material selection is paramount.
Researchers, scientists, and drug development professionals require materials that maintain
their integrity and performance at extremely low temperatures. Two prominent high-
performance polymers, Polychlorotrifluoroethylene (PCTFE) and Polyetheretherketone
(PEEK), are often considered for these applications. This guide provides an objective
comparison of their mechanical properties at cryogenic temperatures, supported by available
experimental data, to aid in making informed material choices.

Executive Summary

Both PCTFE and PEEK exhibit enhanced strength and stiffness at cryogenic temperatures
compared to their properties at ambient conditions. PCTFE, a fluoropolymer, is renowned for its
excellent performance at extremely low temperatures, maintaining a degree of ductility. PEEK,
a high-performance thermoplastic, is known for its exceptional mechanical strength and
dimensional stability over a wide temperature range, including cryogenic conditions. The choice
between them often depends on the specific requirements of the application, such as the need
for ductility, impact resistance, or performance under load.
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Mechanical Properties at Cryogenic vs. Ambient
Temperatures

The following tables summarize the available quantitative data for the mechanical properties of
PCTFE and PEEK at both ambient and cryogenic temperatures. It is important to note that
direct comparative data at the same cryogenic temperature is limited in publicly available
literature. The data presented is compiled from various sources and should be used as a
reference for comparison.

Table 1: Mechanical Properties of PCTFE at Ambient and Cryogenic Temperatures

Ambient Cryogenic
Property Test Method Temperature Temperature (77K |
(~23°C | 73°F) -196°C)
Tensile Strength ASTM D638 31-41 MPa[1] ~179 MPa[2]
Data not readily
Flexural Modulus ASTM D790 1.2 - 1.8 GPa[1] )
available
Data not readily
Elongation at Break ASTM D638 80 - 250%[1] available, but noted to
retain ductility[3]
Izod Impact Strength Data not readily
ASTM D256 133 - 187 J/m[1][4] _
(Notched) available
Coefficient of Linear Data not readily
Thermal Expansion ASTM D696 70 x 1076 /°C[1] available for this

(CLTE)

specific range

Table 2: Mechanical Properties of PEEK at Ambient and Cryogenic Temperatures

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.azom.com/article.aspx?ArticleID=2342
https://www.makeitfrom.com/material-properties/Polychlorotrifluoroethylene-PCTFE
https://www.azom.com/article.aspx?ArticleID=2342
https://www.azom.com/article.aspx?ArticleID=2342
https://www.hpp-performance.com/fileadmin/user_upload/user_upload/fluteck_K_300-FLS_v15.03_datenblatt_PEEK.pdf
https://www.azom.com/article.aspx?ArticleID=2342
https://www.substech.com/dokuwiki/doku.php?id=polychlorotrifluoroethylene_pctfe
https://www.azom.com/article.aspx?ArticleID=2342
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Ambient Cryogenic
Property Test Method Temperature Temperature (~77K
(~23°C | 73°F) 1 -196°C)

Data not readily
Tensile Strength ASTM D638 95 - 110 MPa[3][5] available, but
generally increases

Data not readily
Flexural Modulus ASTM D790 3.7 - 4.1 GPa[6][7] available, but
generally increases

) Decreases, material
Elongation at Break ASTM D638 20 - 40%[5][7] )
becomes more brittle

Data not readily

Izod Impact Strength .
ASTM D256 85 J/m[3] available, but

(Notched)

generally decreases
Coefficient of Linear Data not readily
Thermal Expansion ASTM D696 2.6 x 1073 in/in/°F[8] available for this
(CLTE) specific range

Experimental Protocols

The mechanical properties listed above are typically determined using standardized test
methods from ASTM International. For cryogenic testing, these standard procedures are
adapted by conducting the tests within a cryogenic chamber or dewar filled with a cryogenic
fluid like liquid nitrogen.

ASTM D638: Tensile Properties of Plastics

This test determines the force required to break a specimen and the extent to which the
specimen stretches or elongates to that breaking point.

e Specimen Preparation: Dumbbell-shaped specimens are injection molded or machined from
a sheet of the material.
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» Testing Apparatus: A universal testing machine (UTM) equipped with a load cell and an
extensometer is used. For cryogenic testing, the setup is enclosed within a thermal chamber
capable of maintaining the desired low temperature.

e Procedure:

[e]

The specimen is securely held by grips in the UTM.

o

The cryogenic chamber is cooled to the target temperature (e.g., 77K with liquid nitrogen).

[¢]

The specimen is pulled apart at a constant rate of crosshead movement until it fractures.

[¢]

The load and displacement are continuously recorded to generate a stress-strain curve,
from which tensile strength, modulus, and elongation at break are calculated.

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics

This test measures the force required to bend a beam under a three-point loading condition.
e Specimen Preparation: Rectangular bar specimens are used.

o Testing Apparatus: A UTM with a three-point bend fixture. The fixture and specimen are
placed inside a cryogenic chamber.

e Procedure:

[¢]

The specimen is placed on two supports.

o

Aload is applied to the center of the specimen at a specified rate.

o

The load and deflection are recorded until the specimen breaks or reaches a maximum
strain.

o

Flexural strength and flexural modulus are calculated from the load-deflection curve.
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ASTM D256: Determining the 1zod Pendulum Impact
Resistance of Plastics

This test measures the impact energy absorbed by a specimen when struck by a swinging
pendulum.

e Specimen Preparation: A notched rectangular bar is used.

o Testing Apparatus: An Izod impact tester. For cryogenic conditions, the specimen is
conditioned at the desired temperature in a separate chamber and then quickly transferred to
the tester.

e Procedure:
o The specimen is clamped in a vertical position.

o A pendulum of a specific weight is released from a set height, striking the notched side of
the specimen.

o The energy absorbed by the specimen during the break is measured by the height to
which the pendulum swings after impact.

ASTM D696: Coefficient of Linear Thermal Expansion of
Plastics

This test measures the change in length of a material per unit length for a one-degree change
in temperature.

e Specimen Preparation: A specimen of a specific length is prepared.

o Testing Apparatus: A dilatometer, which is a device for measuring small changes in length.
The dilatometer is placed in a temperature-controlled chamber.

e Procedure:

o The specimen is placed in the dilatometer.
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o The temperature is slowly and uniformly changed over the desired range (e.g., from room
temperature down to cryogenic temperatures).

o The change in the specimen's length is continuously measured.

o The coefficient of linear thermal expansion is calculated from the change in length and the
change in temperature.

Material Selection Pathway for Cryogenic
Applications

The following diagram illustrates a simplified decision-making process for selecting between
PCTFE and PEEK for cryogenic applications based on their key mechanical properties.
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Caption: Decision pathway for selecting PCTFE vs. PEEK in cryogenic environments.

Conclusion

Both PCTFE and PEEK are viable material candidates for a wide range of cryogenic
applications.
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PCTFE stands out for its ability to retain a degree of ductility and toughness at extremely low
temperatures, making it a suitable choice for applications requiring sealing, flexibility, and
impact resistance, such as in cryogenic valve seats and seals.[1][9]

PEEK, on the other hand, offers superior mechanical strength and stiffness, which are further
enhanced at cryogenic temperatures. This makes it ideal for load-bearing components where
dimensional stability and high strength are critical. However, it's important to consider that
PEEK becomes more brittle at these low temperatures.

Ultimately, the optimal material selection will depend on a thorough analysis of the specific
mechanical and thermal demands of the intended cryogenic application. This guide provides a
foundational comparison to assist researchers and professionals in navigating this critical
decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to-peek-at-cryogenic-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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